Cas no 1824273-88-2 (3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride)

• Product Name: 3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride
• CAS No: 1824273-88-2
• MF: C₈H₁₁Cl₂N₅
• MW: 248.112438440323
• CID: 5719453
• PubChem ID: 86262390
• Update Time: 2025-05-24

3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747173
• EN300-241102
• 1824273-88-2
• F2167-1482
• 3-(6-chloro-9H-purin-9-yl)propan-1-aminehydrochloride
• 3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride
• 3-(6-chloropurin-9-yl)propan-1-amine;hydrochloride

• Inchi： 1S/C8H10ClN5.ClH/c9-7-6-8(12-4-11-7)14(5-13-6)3-1-2-10;/h4-5H,1-3,10H2;1H
• InChI Key： OZXUAESBXZIWEB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)CCCN.Cl

Computed Properties

• Exact Mass: 247.0391508g/mol
• Monoisotopic Mass: 247.0391508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride

Introduction to 3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride (CAS No. 1824273-88-2)

3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1824273-88-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of purine derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The structural motif of 6-chloro-9H-purin-9-yl provides a unique scaffold that enhances its interaction with biological targets, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound, 3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride, ensures improved solubility and stability, which are critical factors for pharmaceutical applications. These properties facilitate its formulation into various dosage forms, enhancing its potential for clinical use. The presence of the chloro substituent on the purine ring introduces a level of electronic and steric modulation, which can fine-tune the pharmacological profile of the compound.

In recent years, there has been growing interest in purine-based compounds due to their role in modulating various cellular pathways. Research has demonstrated that purine derivatives can interact with enzymes and receptors involved in signal transduction, DNA repair, and inflammation. Specifically, compounds like 3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride have shown promise in preclinical studies as potential inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including arthritis, atherosclerosis, and certain types of cancer. Studies have indicated that purine derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The chloro-substituted purine moiety in 3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride may enhance its binding affinity to these targets, thereby improving its efficacy.

Furthermore, the propanamidine side chain in this compound introduces an amine group that can participate in hydrogen bonding interactions with biological targets. This feature is particularly useful for designing molecules with enhanced binding affinity and selectivity. The hydrochloride salt form also contributes to the compound's overall stability, which is essential for long-term storage and transportation.

The synthesis of 3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions to introduce the chloro group onto the purine ring, followed by amine coupling reactions to attach the propanamidine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 3-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride with greater accuracy. Molecular modeling studies have identified key interactions between this compound and its biological targets, providing insights into its mechanism of action. These computational approaches are complemented by experimental validation through enzyme assays, cell-based assays, and animal models.

In clinical settings, the potential therapeutic applications of 3-(6-chloro-9H-purin-9-y)propanamidine hydrochloride are being explored through rigorous preclinical and clinical trials. Early-phase studies have shown promising results in terms of safety and tolerability, paving the way for larger-scale investigations. The compound's ability to modulate inflammatory pathways makes it a candidate for treating a range of conditions from autoimmune disorders to chronic infections.

The development of novel drug candidates like 3-(6-chloro-pyrimidinol)-1-propanamine hydrochloride relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. This collaborative approach ensures that each stage of drug development—from synthesis to clinical testing—is optimized for success. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has significantly accelerated the discovery process.

The regulatory landscape for pharmaceutical compounds also plays a crucial role in their development and commercialization. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines that ensure the safety and efficacy of new drugs before they reach patients. Compliance with these regulations is essential for manufacturers seeking approval for their products.

Ethical considerations are another important aspect of drug development. Researchers must adhere to strict ethical standards when conducting experiments involving human subjects or animals. Informed consent protocols must be followed rigorously to protect participants' rights and well-being throughout the research process.

The future prospects for 3-(6-chloro-pyrimidinol)-1-propanamine hydrochloride appear promising given its diverse biological activities and therapeutic potential. Ongoing research aims to further optimize its pharmacological profile through structural modifications or combination therapies with other drugs already on the market. As our understanding of disease mechanisms continues to evolve at a rapid pace so too will our ability to develop innovative treatments based on compounds like this one.